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Compound of Interest

Compound Name: 1-Octadecyne

Cat. No.: B1346895 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Octadecyne

Introduction
1-Octadecyne (CAS No. 629-89-0), also known as octadec-1-yne or cetylacetylene, is a long-

chain terminal alkyne with the chemical formula C₁₈H₃₄.[1][2][3] Its structure consists of an 18-

carbon chain with a triple bond at the C-1 position.[4] This linear, unsaturated hydrocarbon is of

significant interest to researchers in organic synthesis, materials science, and drug

development due to its reactive terminal alkyne group, which can participate in a variety of

chemical transformations such as coupling reactions, hydrogenations, and cycloadditions. This

guide provides a comprehensive overview of its core physicochemical properties, experimental

characterization protocols, and safety information.

Physicochemical Properties
The physical and chemical characteristics of 1-Octadecyne are summarized below. The data is

compiled from various chemical suppliers and databases. It exists as a white solid or a

colorless liquid, depending on the ambient temperature.[1]

Table 1: General and Physical Properties of 1-
Octadecyne
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Property Value Source(s)

Molecular Formula C₁₈H₃₄ [1][2][3]

Molecular Weight

250.47 g/mol (GFS Chemicals)

[2], 250.5 g/mol (PubChem)[1],

250.46 g/mol (ChemicalBook)

[5]

[1][2][5]

IUPAC Name octadec-1-yne [1][3][6]

Synonyms

Cetylacetylene,

Hexadecylacetylene,

Octadecyne

[1][6]

Appearance

White solid or colorless

liquid[1], Fused solid or clear

liquid as melt[3]

[1][3]

Melting Point

21°C to 24°C[6], 22.5°C[1][5],

24°C to 26°C[2], 27°C[1],

28°C[4]

[1][2][4][5][6]

Boiling Point
313°C[2][4], 180°C at 15

mmHg[5]
[2][4][5]

Density
0.80 g/cm³[2], 0.803 g/mL[4][5]

[6]
[2][4][5][6]

Refractive Index 1.4774 [5]

Flash Point 25°C [5]

Table 2: Solubility Profile
While specific quantitative solubility data for 1-Octadecyne is not readily available, its long,

non-polar aliphatic chain dictates its solubility behavior. By analogy to the structurally similar 1-

octadecene, it is expected to be:
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Solvent Type Solubility Rationale

Water Insoluble

The long C18 hydrophobic

chain dominates the molecule,

preventing interaction with

polar water molecules.[7]

Non-polar Organic Solvents Soluble

Readily dissolves in solvents

like hexane, benzene, and

other hydrocarbons due to

similar non-polar

characteristics ("like dissolves

like").[7]

Polar Organic Solvents Miscible

Expected to be miscible with

alcohols, acetone, and ether.

[8][9]

Experimental Protocols and Characterization
The determination and verification of 1-Octadecyne's properties and purity rely on standard

analytical techniques in organic chemistry.

Purity Assessment by Gas Chromatography (GC)
The purity of 1-Octadecyne is typically assayed using Gas Chromatography, often with a

Flame Ionization Detector (GC-FID).

Methodology:

Sample Preparation: A dilute solution of 1-Octadecyne is prepared in a volatile organic

solvent (e.g., hexane or dichloromethane).

Injection: A small volume of the sample is injected into the GC inlet, which is heated to

ensure rapid vaporization.

Separation: The vaporized sample is carried by an inert gas (e.g., helium or nitrogen)

through a capillary column. The column's stationary phase separates components based on
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their boiling points and interactions with the phase.

Detection: As components elute from the column, they are combusted in an FID. The ions

produced generate an electrical signal proportional to the amount of substance.

Analysis: The resulting chromatogram shows peaks corresponding to different components.

The area of the 1-Octadecyne peak relative to the total area of all peaks is used to calculate

its purity. Commercial suppliers often guarantee a purity of ≥95.0% or ≥97.50% by this

method.[2][3]

Workflow for Purity Analysis by GC-FID

Sample Preparation GC-FID Analysis Data Processing

1-Octadecyne Sample
Dissolve in

Volatile Solvent
Inject into GC

Vaporization
& Separation in Column

Detection
by FID

Generate Chromatogram Calculate Peak Area Determine Purity (%)

Click to download full resolution via product page

Caption: Workflow for determining the purity of 1-Octadecyne using GC-FID.

Structural Elucidation by Spectroscopy
Spectroscopic methods are essential for confirming the molecular structure of 1-Octadecyne.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the chemical environment of hydrogen atoms. The

spectrum of 1-Octadecyne would show a characteristic signal for the terminal alkyne

proton (-C≡C-H) and distinct signals for the methylene (-CH₂-) and methyl (-CH₃) groups

in the long alkyl chain.

¹³C NMR: Shows the different types of carbon atoms. The two sp-hybridized carbons of

the alkyne group would have unique chemical shifts, distinguishing them from the sp³-
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hybridized carbons of the alkyl chain. Spectra for 1-Octadecyne are available in

databases like SpectraBase.[10]

Mass Spectrometry (MS):

Used to determine the molecular weight and fragmentation pattern. Electron ionization

mass spectrometry (EI-MS) would show a molecular ion peak corresponding to the

molecular weight (approx. 250.5 amu), confirming the molecular formula.[1][11] The

fragmentation pattern provides further structural evidence. GC-MS combines gas

chromatography separation with mass spectrometry detection.[12]

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify functional groups. The spectrum of 1-Octadecyne will

exhibit a sharp absorption band around 3300 cm⁻¹ corresponding to the ≡C-H bond

stretch and another characteristic absorption near 2120 cm⁻¹ for the C≡C triple bond

stretch.[11]

Synthesis and Purification
While detailed synthesis protocols are proprietary, a general approach for synthesizing long-

chain terminal alkynes involves two main steps: the creation of the alkyne and subsequent

purification.
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Generalized Synthesis and Purification of 1-Octadecyne

Synthesis

Purification

Starting Materials
(e.g., C16-Halide + Acetylide)

Chemical Reaction
(e.g., Nucleophilic Substitution)

Crude 1-Octadecyne

Workup
(e.g., Extraction, Washing)

Distillation
(Under Reduced Pressure)

Pure 1-Octadecyne

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and purification of 1-Octadecyne.

Safety and Handling
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According to aggregated GHS information, 1-Octadecyne is considered a hazardous

substance.[1]

Hazards: It may be fatal if swallowed and enters airways (Aspiration hazard).[1] It is also

reported to cause skin and eye irritation.[1] Vapors or mists can irritate the eyes, mucous

membranes, and upper respiratory tract.[1]

Precautions:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Store in a cool, dry place away from incompatible materials.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the

supplier before use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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